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Compound of Interest

Compound Name: Dipyrrolidinylthiuram Disulfide-D16

Cat. No.: B15600018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Dipyrrolidinylthiuram Disulfide-D16, a deuterated analog of the thiuram disulfide compound,

Lutiram. Due to its isotopic labeling, this compound is of significant interest for studies in drug

metabolism, pharmacokinetics (DMPK), and as an internal standard in analytical research. This

document outlines the primary procurement pathways, offers insights into the custom synthesis

process, and discusses the applications of its non-deuterated counterpart.

Executive Summary of Commercial Availability
Direct, off-the-shelf commercial availability of Dipyrrolidinylthiuram Disulfide-D16 is limited.

While some suppliers list the compound in their catalogs, it is predominantly available through

custom synthesis services. This guide provides details on potential suppliers and the typical

workflow for acquiring this specialized chemical.

Sourcing and Supplier Information
Our investigation indicates that Dipyrrolidinylthiuram Disulfide-D16 is not a standard stock

item for most chemical suppliers. The most viable route for obtaining this compound is through

companies specializing in stable isotope labeling and custom organic synthesis.

One supplier, MedChemExpress (MCE), lists Dipyrrolidinylthiuram Disulfide-d16 in its

catalog and describes it as the deuterium-labeled form of Lutiram[1][2]. However, the
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presentation of the product suggests it may be available via their custom synthesis services

rather than as a readily available stock item.

For researchers requiring this compound, engaging with a custom synthesis provider is the

most probable procurement strategy. Several companies offer bespoke synthesis of deuterated

molecules, ensuring high purity and isotopic enrichment tailored to specific research needs.

Table 1: Potential Custom Synthesis Providers for Deuterated Compounds
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Company Service Highlights Geographic Reach

MedChemExpress (MCE)

Offers custom synthesis of a

wide range of stable isotope-

labeled compounds, including

deuterated molecules. They

provide high-purity products

with comprehensive analytical

data.

Global

ResolveMass Laboratories Inc.

Specializes in the custom

synthesis of deuterated

chemicals for pharmaceutical,

analytical, and materials

science applications. They

emphasize a collaborative

process from feasibility to

delivery.

Global

Alfa Chemistry

Provides tailored solutions for

the custom synthesis of

deuterated compounds,

catering to the demands of

drug discovery and

development with a focus on

high-purity and isotopic

enrichment.

Global

Moravek, Inc.

Offers custom organic

synthesis services, including

the incorporation of stable

isotopes like deuterium, for a

variety of research

applications.

Global

The Custom Synthesis Workflow
For researchers unfamiliar with the process of acquiring a custom-synthesized chemical, the

following workflow provides a general overview. The process is typically initiated by a formal
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inquiry to the chosen supplier.

Figure 1: Generalized Workflow for Custom Synthesis
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Caption: A diagram illustrating the typical steps involved in the custom synthesis of a

specialized chemical compound.

Applications of the Non-Deuterated Analog
(Dipyrrolidinylthiuram Disulfide)
Understanding the applications of the non-deuterated form of the compound,

Dipyrrolidinylthiuram Disulfide (also known as Lutiram), provides context for the utility of its

deuterated counterpart in research and development.

Thiuram disulfides are a class of compounds with a broad spectrum of biological activities.

They have been investigated for various applications, including:

Antifungal and Antimicrobial Agents: Thiuram disulfides have a history of use as fungicides

and bactericides.

Enzyme Inhibition: These compounds are known to interact with and inhibit various

enzymes, often through their reaction with cysteine residues.

Drug Development: The disulfide bond is a key structural motif in many biologically active

molecules and pharmaceuticals. Research into disulfide-rich peptides is an active area in

drug discovery[3][4]. The synthesis of molecules containing disulfide bonds is crucial for

creating novel therapeutics[5][6].

Cancer Research: Some thiuram derivatives have been explored for their potential as

anticancer agents.

The deuterated form, Dipyrrolidinylthiuram Disulfide-D16, is particularly valuable for:

Metabolic Studies: The deuterium labels provide a means to track the metabolic fate of the

molecule in biological systems without the use of radioactive isotopes.

Pharmacokinetic (PK) Studies: Deuteration can alter the metabolic profile of a drug,

potentially leading to an improved pharmacokinetic profile.

Quantitative Analysis: It can serve as a highly accurate internal standard for mass

spectrometry-based quantification of the non-deuterated compound in biological matrices.
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Logical Pathway to Procurement
The decision-making process for acquiring Dipyrrolidinylthiuram Disulfide-D16 for research

purposes can be visualized as a logical flow, starting with the confirmation of the need for a

deuterated analog.

Figure 2: Logical Pathway for Procurement
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Caption: A flowchart outlining the decision-making process for acquiring Dipyrrolidinylthiuram
Disulfide-D16.

Conclusion
While Dipyrrolidinylthiuram Disulfide-D16 is not a readily available, off-the-shelf chemical, it

can be procured by researchers through the custom synthesis services offered by several

specialized chemical companies. The primary pathway involves identifying a suitable synthesis

partner and initiating a collaborative process to produce the compound to the required

specifications of purity and isotopic enrichment. The utility of its non-deuterated analog in

various research fields underscores the potential applications of the deuterated version in

advanced studies, particularly in the realm of drug metabolism and pharmacokinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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